
Technical Guide: Molecular Weight of 1,6,7-
Trimethylnaphthalene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,6,7-Trimethylnaphthalene

Cat. No.: B047812 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the molecular weight of 1,6,7-
trimethylnaphthalene, a key parameter in analytical and synthetic chemistry.

Chemical Identity and Formula
1,6,7-Trimethylnaphthalene is a polycyclic aromatic hydrocarbon.[1] Its structure consists of a

naphthalene core with three methyl group substituents. The established molecular formula for

this compound is C₁₃H₁₄.[2][3][4][5]

Molecular Weight Calculation
The molecular weight of a compound is determined by the sum of the atomic weights of its

constituent atoms. The calculation for 1,6,7-trimethylnaphthalene is based on its molecular

formula, C₁₃H₁₄.

The process involves:

Determining the number of atoms for each element.

Multiplying the count of each element's atoms by its standard atomic weight.

Summing the results to obtain the total molecular weight.
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The standard atomic weight of Carbon (C) is approximately 12.011 amu.[6][7][8] The standard

atomic weight of Hydrogen (H) is approximately 1.008 amu.[9][10][11][12]

Calculation:

Carbon: 13 atoms × 12.011 amu/atom = 156.143 amu

Hydrogen: 14 atoms × 1.008 amu/atom = 14.112 amu

Total Molecular Weight = 156.143 amu + 14.112 amu = 170.255 amu

This calculated value is consistent with published data, which report the molecular weight of

1,6,7-trimethylnaphthalene as 170.25 g/mol or 170.2503 amu.[1][2][3][4][5]

Data Summary
For clarity and comparative purposes, the relevant quantitative data is summarized in the table

below.

Parameter Value Source

Molecular Formula C₁₃H₁₄ [2][3][4][5]

Standard Atomic Weight of

Carbon (C)
~12.011 amu [6][7][8][13]

Standard Atomic Weight of

Hydrogen (H)
~1.008 amu [9][10][11][12][14]

Calculated Molecular Weight 170.255 amu

Reported Molecular Weight 170.25 g/mol [1][2]

Reported Molecular Weight

(High Precision)
170.2503 amu [3][4][5]

Note: The prompt's request for experimental protocols and signaling pathway diagrams is not

applicable to the determination of a fundamental chemical property like molecular weight. Such

requirements are typically associated with biological or functional studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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